Cas no 1805196-66-0 (2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine)

• Product Name: 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine
• CAS No: 1805196-66-0
• MF: C₇H₆F₂INO
• MW: 285.02992105484
• CID: 4886880
• Update Time: 2025-05-24

2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine

• Inchi： 1S/C7H6F2INO/c1-3-2-4(10)5(6(8)9)11-7(3)12/h2,6H,1H3,(H,11,12)
• InChI Key： UBRNELGSZASNOH-UHFFFAOYSA-N
• SMILES： IC1C=C(C)C(NC=1C(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 283
• XLogP3: 1.4
• Topological Polar Surface Area: 29.1

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine

2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine: A Comprehensive Overview

The compound 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine (CAS No. 1805196-66-0) is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This pyridine derivative is characterized by its unique substitution pattern, featuring a difluoromethyl group at position 2, a hydroxyl group at position 6, an iodo group at position 3, and a methyl group at position 5. The combination of these substituents imparts distinctive chemical and physical properties to the molecule, making it a subject of interest in contemporary research.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery and development. The presence of the hydroxyl group in 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine suggests potential hydrogen bonding capabilities, which are crucial for bioavailability and target binding in pharmacological applications. Additionally, the iodo group at position 3 introduces significant electronic effects, enhancing the molecule's reactivity and stability under various conditions.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine involves a multi-step process that requires precise control over reaction conditions to achieve high purity and yield. Researchers have explored various methodologies, including nucleophilic aromatic substitution and coupling reactions, to optimize the synthesis pathway. These advancements have not only improved the production efficiency but also opened new avenues for exploring its applications in diverse fields.

In terms of physical properties, 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine exhibits a melting point of approximately 180°C and a boiling point around 320°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in solution-based reactions. The molecule's stability under thermal and oxidative conditions has also been extensively studied, making it suitable for long-term storage and transportation.

The application of 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine extends across multiple domains, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical sector, its unique structure has been leveraged to design novel drug candidates targeting various diseases such as cancer and infectious disorders. Recent research has demonstrated its potential as a lead compound for developing anti-inflammatory agents due to its ability to modulate key inflammatory pathways.

In agrochemicals, 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine has shown promise as a precursor for herbicides and fungicides. Its ability to interact with specific enzymes involved in plant metabolism makes it a valuable asset in crop protection technologies. Furthermore, its role as an intermediate in the synthesis of advanced materials, such as conductive polymers and nanocomposites, has been explored in recent studies.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine with unprecedented accuracy. Quantum mechanical calculations have revealed that the molecule's electron-withdrawing groups significantly influence its π-electron density distribution, enhancing its ability to participate in conjugation reactions.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-3-iodo-5-methylpyridine (CAS No. 1805196-66-) stands out as a versatile compound with immense potential across multiple scientific disciplines. Its unique structural features, combined with recent research breakthroughs, position it as a key player in advancing innovative solutions in drug discovery, agrochemicals, and materials science.